Cas no 26687-49-0 (1-methylazetidin-3-ol hydrochloride)

• Product Name: 1-methylazetidin-3-ol hydrochloride
• CAS No: 26687-49-0
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD16605978
• CID: 852241
• PubChem ID: 57149531
• Update Time: 2025-07-31

1-methylazetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylazetidin-3-ol hydrochloride
• 1-Methyl-3-azetidinol HCl
• 1-Methyl-3-azetidinol Hydrochloride
• 1-Methyl-3-azetidinol hydrochloride (1:1)
• 3-Azetidinol, 1-methyl-, hydrochloride
• 3-HYDROXY-1-METHYLAZETIDINE HYDROCHLORIDE
• 3-Hydroxy-1-methylazetidine HCl
• 1-methylazetidin-3-ol;hydrochloride
• BCP20498
• PB30133
• TRA0071103
• OR317154
• SY017235
• AB1011670
• AB0158517
• AX8250538
• ST1010046
• 1-Methylazetidin-3-ol--hydrogen chloride (1/1)
• DA-16908
• 26687-49-0
• SCHEMBL9681976
• GS-0919
• EN300-7405705
• MFCD16605978
• DTXSID70720405
• 1-Methyl-3-azetidinolHydrochloride
• AKOS015950224
• 1-methylazetidin-3-ol hydrochloride

• MDL： MFCD16605978
• Inchi： 1S/C4H9NO.ClH/c1-5-2-4(6)3-5;/h4,6H,2-3H2,1H3;1H
• InChI Key： GYTMWEWMNIDGQA-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C)C1

Computed Properties

• Exact Mass: 123.0452
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• PSA: 23.47